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Compound of Interest

Compound Name: (+)-Bornyl acetate

Cat. No.: B050281 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of (+)-Bornyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical

properties and structural characteristics of (+)-Bornyl acetate. The information is curated for

professionals in research, science, and drug development who require precise and well-

documented data. This document summarizes key quantitative data in tabular format for ease

of comparison, details relevant experimental methodologies, and includes a structural diagram

generated using the DOT language.

Chemical Structure of (+)-Bornyl Acetate
(+)-Bornyl acetate is the acetate ester of (+)-borneol, a natural bicyclic monoterpene.[1] Its

chemical structure is characterized by the rigid [2.2.1] bicyclic system of borneol, with an

acetate group attached at the C2 position. The "(+)" designation indicates that it is

dextrorotatory, meaning it rotates the plane of polarized light to the right.

IUPAC Name: (1R,2S,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl acetate[2]

Stereochemistry: The stereochemistry of (+)-Bornyl acetate is crucial to its chemical and

biological identity. The specific arrangement of substituents around the chiral centers of the
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bicyclo[2.2.1]heptane ring system gives rise to its optical activity and specific interactions in

biological systems.

Below is a two-dimensional representation of the chemical structure of (+)-Bornyl acetate.

Chemical structure of (+)-Bornyl acetate.

Physicochemical Properties of (+)-Bornyl Acetate
The following table summarizes the key physicochemical properties of (+)-Bornyl acetate.

These properties are essential for its handling, formulation, and application in various scientific

and industrial contexts.

Property Value Reference(s)

Molecular Formula C₁₂H₂₀O₂ [2][3][4]

Molecular Weight 196.29 g/mol [2][3][4]

Appearance Colorless liquid or crystals [1][3]

Melting Point 29 °C [1][3][5]

Boiling Point 228–231 °C [1][6][7]

Density 0.985 g/mL at 25 °C [3][5][6]

Refractive Index (n²⁰/D) 1.4635 [5][6][7]

Specific Optical Rotation [α]D²⁰ +44.4° [7]

Water Solubility 23 mg/L (estimated) [1]

Flash Point 88.89 °C (192.00 °F) [8]

Vapor Pressure 0.228 mmHg at 25 °C [8]

Experimental Protocols for Property Determination
The following sections outline the standard experimental methodologies for determining the key

physicochemical properties of (+)-Bornyl acetate.
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Melting Point Determination
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature

range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Procedure:

A small amount of crystalline (+)-Bornyl acetate is introduced into a capillary tube and

packed down to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.

Boiling Point Determination
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or vial
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Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Procedure:

A small volume (a few milliliters) of liquid (+)-Bornyl acetate is placed in a small test tube.

A capillary tube, with its open end down, is placed inside the test tube containing the sample.

The test tube is attached to a thermometer and heated in a heating bath.

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Density Measurement
Principle: Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer or a graduated cylinder and an analytical balance.

Procedure (using a graduated cylinder and balance):

The mass of a clean, dry graduated cylinder is accurately measured using an analytical

balance.

A known volume of liquid (+)-Bornyl acetate is carefully transferred into the graduated

cylinder, and the volume is recorded.

The mass of the graduated cylinder containing the liquid is measured.
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The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by its volume.

Refractive Index Measurement
Principle: The refractive index is a dimensionless number that describes how light propagates

through a medium. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry.

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of (+)-Bornyl acetate are placed on the surface of the prism.

The prisms are closed, and the sample is allowed to equilibrate to the desired temperature

(typically 20 °C), maintained by a circulating water bath.

The light source is turned on, and the crosshairs in the eyepiece are brought into focus.

The adjustment knob is turned until the boundary line between the light and dark fields is

sharp and coincides with the intersection of the crosshairs.

The refractive index is read directly from the instrument's scale.

Optical Rotation Measurement
Principle: Optical rotation is the rotation of the plane of linearly polarized light as it passes

through a chiral substance. The specific rotation is a standardized measure of this property.
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Apparatus:

Polarimeter

Polarimeter cell (sample tube) of a known path length (e.g., 1 dm)

Sodium lamp (D-line, 589 nm)

Procedure:

A solution of (+)-Bornyl acetate of a known concentration is prepared in a suitable achiral

solvent.

The polarimeter is calibrated by measuring the rotation of the pure solvent (blank).

The polarimeter cell is filled with the (+)-Bornyl acetate solution, ensuring no air bubbles are

present in the light path.

The cell is placed in the polarimeter.

The analyzer is rotated until the light intensity is at a minimum (or a match point, depending

on the instrument design).

The observed angle of rotation is recorded.

The specific rotation ([α]) is calculated using the formula: [α] = α / (l × c) where:

α is the observed rotation in degrees.

l is the path length of the cell in decimeters (dm).

c is the concentration of the solution in g/mL.

Synthesis of (+)-Bornyl Acetate
A common method for the synthesis of (+)-Bornyl acetate is the esterification of (+)-borneol

with acetic anhydride.

Reaction Scheme:
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(+)-Borneol Acetic Anhydride (+)-Bornyl Acetate

(+)-Borneol + Acetic Anhydride (+)-Bornyl Acetate
   H₂SO₄ (catalyst)   

Click to download full resolution via product page

Synthesis of (+)-Bornyl acetate from (+)-Borneol.

Experimental Workflow:
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Start: Reactants

Combine (+)-Borneol, Acetic Anhydride,
and a catalytic amount of H₂SO₄

Heat the mixture under reflux

Cool the reaction mixture and
perform an aqueous workup
(e.g., with NaHCO₃ solution)

Extract the product with an
organic solvent (e.g., diethyl ether)

Dry the organic layer over
an anhydrous salt (e.g., MgSO₄)

Purify by distillation
under reduced pressure

Characterize the product
(e.g., NMR, IR, GC-MS)

End: Pure (+)-Bornyl Acetate

Click to download full resolution via product page

Experimental workflow for the synthesis of (+)-Bornyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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